Cas no 1807184-72-0 (Ethyl 4-cyano-2-trifluoromethoxy-6-(trifluoromethylthio)benzoate)

• Product name: Ethyl 4-cyano-2-trifluoromethoxy-6-(trifluoromethylthio)benzoate
• CAS No: 1807184-72-0
• MF: C₁₂H₇F₆NO₃S
• MW: 359.244302988052
• CID: 4956194

Ethyl 4-cyano-2-trifluoromethoxy-6-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-trifluoromethoxy-6-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H7F6NO3S/c1-2-21-10(20)9-7(22-11(13,14)15)3-6(5-19)4-8(9)23-12(16,17)18/h3-4H,2H2,1H3
• InChI Key： ZLWYSPSPRSLMTC-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C#N)C=C(C=1C(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 472
• XLogP3: 4.8
• Topological Polar Surface Area: 84.6

Additional information on Ethyl 4-cyano-2-trifluoromethoxy-6-(trifluoromethylthio)benzoate

Comprehensive Overview of Ethyl 4-cyano-2-trifluoromethoxy-6-(trifluoromethylthio)benzoate (CAS No. 1807184-72-0)

Ethyl 4-cyano-2-trifluoromethoxy-6-(trifluoromethylthio)benzoate (CAS No. 1807184-72-0) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound belongs to the class of benzoate esters, characterized by the presence of multiple functional groups, including cyano, trifluoromethoxy, and trifluoromethylthio substituents. These moieties contribute to its unique chemical properties, making it a valuable intermediate in synthetic chemistry.

The growing interest in fluorinated compounds like Ethyl 4-cyano-2-trifluoromethoxy-6-(trifluoromethylthio)benzoate stems from their exceptional stability, lipophilicity, and bioactivity. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the design of small-molecule inhibitors and protease-targeting agents. Its structural features align with current trends in precision medicine and targeted therapy, addressing the demand for more efficient and selective pharmaceutical agents.

In the agrochemical sector, Ethyl 4-cyano-2-trifluoromethoxy-6-(trifluoromethylthio)benzoate is being investigated for its potential role in developing novel pesticides and herbicides. The trifluoromethylthio group, in particular, is known for enhancing the bioavailability and environmental persistence of agrochemicals, a critical factor in modern sustainable agriculture. This aligns with the global push for green chemistry solutions that minimize ecological impact while maximizing efficacy.

From a synthetic chemistry perspective, the compound's versatility is underscored by its reactivity in cross-coupling reactions and nucleophilic substitutions. Its cyano group serves as a handle for further functionalization, enabling the construction of complex molecular architectures. This has implications for the development of high-performance materials, such as liquid crystals and organic semiconductors, which are pivotal in optoelectronic devices and flexible electronics.

The compound's CAS No. 1807184-72-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Queries often revolve around its synthetic routes, spectroscopic data, and safety profiles. Recent advancements in computational chemistry have also facilitated the prediction of its physicochemical properties, aiding in the rational design of derivatives with tailored functionalities.

In conclusion, Ethyl 4-cyano-2-trifluoromethoxy-6-(trifluoromethylthio)benzoate represents a compelling case study in the intersection of organic synthesis, materials science, and life sciences. Its multifaceted applications and alignment with contemporary research priorities ensure its continued prominence in scientific discourse. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in shaping the future of multiple industries.